2-[1-(2-Oxopiperidine-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one

• IUPAC Name: 2-[1-(2-oxopiperidine-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C21H24N4O3/c26-19-14-16(8-11-22-19)21(28)24-12-9-17(10-13-24)25-20(27)7-6-18(23-25)15-4-2-1-3-5-15/h1-7,16-17H,8-14H2,(H,22,26)
• InChI Key: LMAKKPODBUDHJY-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)CC1C(=O)N2CCC(CC2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

The compound “2-[1-(2-Oxopiperidine-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one” is a complex organic molecule that contains several functional groups and rings, including a piperidine ring and a pyridazinone ring. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy and mass spectrometry, which are commonly used to analyze the structure of organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. Piperidine derivatives are known to undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined by its molecular structure. For example, the presence of the piperidine ring could influence its solubility, boiling point, and melting point.

Scientific Research Applications

Serotonin Receptor Antagonism

A study by Mahesh, Perumal, & Pandi (2004) explored the synthesis of novel compounds similar in structure to 2-[1-(2-Oxopiperidine-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one, which showed promising activity as serotonin 5-HT3 receptor antagonists. This suggests potential applications in managing conditions related to serotonin imbalance.

Dopaminergic Ligand Research

Penjišević et al. (2016) in their study Synthesis, Biological, and Computational Evaluation of Substituted 1‐(2‐Methoxyphenyl)‐4‐(1‐phenethylpiperidin‐4‐yl)piperazines and 1‐(2‐Methoxyphenyl)‐4‐[(1‐phenethylpiperidin‐4‐yl)methyl]piperazines as Dopaminergic Ligands synthesized compounds related to this compound for probing the dopamine D2 receptor. This has implications for neurological research and drug development targeting dopamine-related disorders.

Antimicrobial Activity

Sundararajan et al. (2015) in Synthesis, characterization, computational calculation and biological studies of some 2,6-diaryl-1-(prop-2-yn-1-yl)piperidin-4-one oxime derivatives investigated derivatives structurally related to this compound, revealing potent antimicrobial properties against bacterial and fungal strains. This underscores the potential utility in developing new antimicrobial agents.

Structural and Conformational Studies

Research by Vimalraj et al. (2010) conducted structural and conformational analysis on compounds akin to this compound. These studies are crucial for understanding the chemical behavior and potential applications of such compounds.

Anti-Bacterial Studies

A study by Khalid et al. (2016) synthesized and evaluated N-substituted derivatives of a similar compound, displaying moderate to significant antibacterial activity. This research enhances the understanding of how structural variations impact antibacterial efficacy.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many piperidine derivatives are used in the pharmaceutical industry and their mechanisms of action often involve interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its physical and chemical properties. For example, many piperidine derivatives can cause skin and eye irritation, and may be harmful if inhaled.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses, particularly in the pharmaceutical industry.